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Compound of Interest

Compound Name: cystatin D

Cat. No.: B1177687

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cystatin D (CST5) is a member of the type 2 cystatin superfamily of cysteine protease
inhibitors.[1][2] Found in saliva and tears, it is believed to play a protective role against
proteases in the oral cavity.[1][2] The inhibitory preference of cystatin D is for cathepsin S >
cathepsin H > cathepsin L > cathepsin B.[1] Given its role in modulating specific cysteine
proteases, recombinant cystatin D is a valuable tool for studying its biological functions and
potential therapeutic applications. This document provides a detailed protocol for the
expression of recombinant human cystatin D in Escherichia coli, followed by its purification
and refolding.

Data Presentation

Table 1: Summary of Recombinant Human Cystatin D
Properties
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Property Description Source(s)
Official Symbol CST5 [1112]
Aliases Cystatin-5 [1][2]
Family Type 2 Cystatin [2]

Typically Gly21-Val142 or
Sequence Range si)::ilar fi/)r t:e mature protein. 2l
Predicted Molecular Weight ~14.7-15 kDa [1][2]

Purity (Commercial)

>90-95% as determined by
SDS-PAGE.

(112131

Biological Activity (IC50)

<8 nM to <18 nM against

papain.

[3]4]

Expression Systems

(Commercial)

HEK?293 cells, Baculovirus,
NSO-derived mouse myeloma

cells.

[11(3]5][6]

Common Affinity Tag

C-terminal 6xHis or 10xHis tag.

[3161[7]

Experimental Workflow

The overall workflow for producing recombinant cystatin D in E. coli involves several key

stages, from gene synthesis and cloning to final purification and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Recombinant
Cystatin D Expression and Purification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177687#protocol-for-recombinant-cystatin-d-
expression-and-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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